Cas no 1250582-48-9 (1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine)

• Product Name: 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine
• CAS No: 1250582-48-9
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 4581663
• Update Time: 2025-05-24

1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[2-(methylsulfonyl)phenyl]-

• Inchi： 1S/C10H11N3O2S/c1-16(14,15)10-5-3-2-4-9(10)13-7-8(11)6-12-13/h2-7H,11H2,1H3
• InChI Key： RKFUPKJXMQAKOK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2S(C)(=O)=O)C=C(N)C=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 486.9±41.0 °C at 760 mmHg
• Flash Point: 248.3±27.6 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine

Chemical Profile of 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine (CAS No. 1250582-48-9)

1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 1250582-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a pyrazole core substituted with a methanesulfonyl group at the 2-position and an amine functional group at the 4-position, making it a structurally intriguing molecule with potential therapeutic applications.

The structural motif of 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine positions it as a candidate for further exploration in drug discovery, particularly due to its ability to interact with biological targets through multiple binding modes. The pyrazole scaffold is well-documented for its versatility in medicinal chemistry, often serving as a privileged structure in the development of bioactive molecules. The presence of the methanesulfonyl group enhances the compound's polarity and hydrogen bonding capabilities, which can be advantageous for optimizing pharmacokinetic properties and target affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic intervention in conditions such as rheumatoid arthritis and inflammatory bowel disease. The pyrazole ring's ability to adopt multiple conformations further enhances its potential as a scaffold for designing molecules with high specificity and low toxicity.

In vitro studies have begun to elucidate the pharmacological profile of 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine, revealing its potential as an anti-inflammatory agent. The methanesulfonyl group contributes to the compound's solubility in aqueous environments, facilitating its absorption and distribution within biological systems. Additionally, the amine functionality at the 4-position allows for further derivatization, enabling chemists to fine-tune its pharmacological properties through structural modifications.

The synthesis of 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine involves multi-step organic transformations, including condensation reactions, sulfonylation, and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

Current research is also exploring the role of 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine in modulating immune responses. Preclinical data indicate that this compound may interfere with signaling pathways involved in antigen presentation and T-cell activation, suggesting its utility in immunomodulatory therapies. The growing understanding of immune system dysregulation in various diseases has highlighted the need for novel immunomodulators like 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine.

The chemical stability of 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine under various conditions is another critical aspect being investigated. Researchers are assessing its behavior in solution, solid-state storage, and during formulation into drug products. Ensuring stability is paramount for maintaining efficacy throughout the drug development process and ensuring patient safety.

Regulatory considerations play a significant role in advancing compounds like 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine into clinical trials. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines on safety testing are essential steps before human testing can commence. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation while maintaining rigorous standards.

The future prospects of 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine are promising, with ongoing studies aimed at expanding its therapeutic potential. Exploration into its mechanism of action will provide deeper insights into how it interacts with biological systems, guiding further optimization efforts. Additionally, interdisciplinary approaches combining chemistry, biology, and computational science are expected to accelerate the translation of laboratory findings into clinical applications.

In conclusion, 1-(2-methanesulfonylphenyl)-1H-pyrazol-4-amine (CAS No. 1250582-48-9) represents a compelling target for pharmaceutical research due to its unique structural features and potential biological activities. As our understanding of disease mechanisms evolves, compounds like this continue to offer hope for developing innovative treatments that address unmet medical needs.